1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 1-(4-hydroxy-2,6-dimethylphenyl)propan-1-one
• InChI: InChI=1S/C11H14O2/c1-4-10(13)11-7(2)5-9(12)6-8(11)3/h5-6,12H,4H2,1-3H3
• InChI Key: LRUXGNMOELRNJR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=C(C=C1C)O)C

Description

1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one is a synthetic organic compound featuring a propiophenone backbone substituted with a hydroxy group and two methyl groups on the phenyl ring. This specific arrangement of substituents classifies it as a member of the hydroxyaryl ketone family. The compound's molecular formula is C11H14O2, yielding a molecular weight of 178.23 g/mol. While the specific CAS number for this compound was not identified in the available sources, its structure is analogous to other well-characterized research compounds such as 1-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropan-1-one (CAS 1540887-90-8) and 1-(4-Hydroxy-2,6-dimethylphenyl)butan-1-one (CAS 1310138-39-6) . Compounds within this structural class are of significant interest in medicinal chemistry research, particularly as building blocks for the synthesis of more complex molecules. For instance, structural analogs featuring dimethyltyrosine and tetrahydroisoquinoline components have been explored for their potential as multifunctional opioid receptor ligands, demonstrating the value of such scaffolds in probing receptor structure-activity relationships (SAR) . The phenolic hydroxyl group often contributes to the compound's potential antioxidant and free radical scavenging properties, a characteristic noted in other phenolic natural products like thymol . This product is intended for Research Use Only (RUO) and is not for diagnostic or therapeutic use. Researchers should handle all chemicals with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

Synthesis via Condensation of Phenols with Ketones or Aldehydes

Method Overview:
This classical approach involves condensation reactions between appropriately substituted phenols and ketones or aldehydes, typically under acidic or basic conditions.

Reaction Details:

• Reactants: 4-Hydroxy-2,6-dimethylphenol and a suitable ketone, such as propanone (acetone).
• Conditions: Acidic catalysis (e.g., sulfuric acid) or basic catalysis (e.g., sodium hydroxide) with controlled temperature.
• Mechanism: Electrophilic aromatic substitution where the phenol’s hydroxyl group activates the aromatic ring, facilitating the formation of the desired phenolic ketone.

Advantages:

• Simplicity and availability of starting materials.
• Mild reaction conditions.

Limitations:

• Possible formation of side products due to multiple substitution sites.
• Need for purification steps to isolate the target compound.

Acylation of 4-Hydroxy-2,6-dimethylphenol with Propanoyl Chloride

Method Overview:
A prominent method involves acylation of 4-hydroxy-2,6-dimethylphenol with propanoyl chloride in the presence of a base such as pyridine.

Reaction Scheme:

Step	Reagents & Conditions	Product	Notes
1	4-Hydroxy-2,6-dimethylphenol + Propanoyl chloride	1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one	Acylation at the phenolic hydroxyl group
2	Base (e.g., pyridine)		Acts as both solvent and base to scavenge HCl

Reaction Details:

• The phenolic hydroxyl group reacts with propanoyl chloride, forming an ester linkage.
• Controlled temperature (often 0–25°C) ensures selectivity.
• Purification via recrystallization or chromatography.

Research Data:

• This method is supported by chemical synthesis literature, emphasizing its reliability for phenolic ketones.

Friedel–Crafts Acylation Using Acyl Chlorides

Method Overview:
Friedel–Crafts acylation is a common route for aromatic ketone synthesis, involving the reaction of phenols with acyl chlorides in the presence of Lewis acids like aluminum chloride (AlCl₃).

Reaction Scheme:

4-Hydroxy-2,6-dimethylphenol + Propanoyl chloride --(AlCl₃, heat)--> 1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one

Reaction Conditions:

• Anhydrous environment.
• Elevated temperatures (~50–100°C).
• Post-reaction work-up involves quenching with water and purification.

Advantages:

• High yields and regioselectivity.
• Suitable for large-scale synthesis.

Limitations:

• Requires careful control of moisture.
• Possible formation of polyacylated by-products.

Catalytic Hydrogenation and Functional Group Transformation

Method Overview:
This approach involves initial synthesis of a precursor phenol derivative, followed by catalytic hydrogenation or oxidation to introduce hydroxyl groups or modify methyl substituents.

Reaction Pathway:

• Synthesis of methylated phenol derivatives.
• Oxidation or hydroxylation steps to introduce the hydroxyl group at the para position.

Research Findings:

• Such methods are more complex but allow for precise modification of the aromatic ring.
• Suitable catalysts include palladium or platinum under hydrogen atmosphere.

Data Table Summarizing Preparation Methods

Method	Starting Materials	Reagents	Conditions	Advantages	Limitations
Condensation	4-Hydroxy-2,6-dimethylphenol + aldehyde/ketone	Acid/base	Mild, controlled temperature	Simple, cost-effective	Side reactions, purification needed
Acylation	4-Hydroxy-2,6-dimethylphenol + Propanoyl chloride	Pyridine	Room temp to 50°C	High selectivity	Requires purification
Friedel–Crafts	Phenol + Propanoyl chloride	AlCl₃	50–100°C	High yield, regioselectivity	Moisture-sensitive
Catalytic Transformation	Methylated phenols	Pd/Pt catalysts	Hydrogen atmosphere	Precise functionalization	Complex, multi-step

Research Findings and Considerations

• Selectivity: Acylation and Friedel–Crafts methods are highly regioselective for the para position due to the activating hydroxyl group.
• Reaction Optimization: Temperature, solvent choice, and catalyst presence significantly influence yield and purity.
• Purification: Recrystallization and chromatographic techniques are essential for isolating high-purity products.
• Safety: Handling acyl chlorides and Lewis acids requires appropriate safety measures due to their corrosive nature.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or carboxylic acid.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The hydroxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in the presence of a base.

Major Products:

Oxidation: Formation of 4-hydroxy-2,6-dimethylbenzoic acid.

Reduction: Formation of 1-(4-hydroxy-2,6-dimethylphenyl)propan-1-ol.

Substitution: Formation of various substituted phenylpropanones depending on the substituent introduced.

Scientific Research Applications

1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant effects.

Industry: Utilized in the production of fragrances, flavors, and other fine chemicals.

Mechanism of Action

The mechanism of action of 1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one involves its interaction with specific molecular targets. The hydroxy group can form hydrogen bonds with enzymes or receptors, influencing their activity. The compound may also undergo metabolic transformations, leading to the formation of active metabolites that exert biological effects.

Comparison with Similar Compounds

Structural Impact on Lipophilicity and Solubility

• Methyl vs. Methoxy Groups : The target compound’s 2,6-dimethyl substituents increase lipophilicity (logP ~2.5–3.0 inferred) compared to methoxy-containing analogs like 1-(4-Hydroxy-3,5-dimethoxyphenyl)propan-1-one (logP ~2.8) . This reduced polarity likely lowers water solubility, aligning with Loureirin D’s near-insolubility (0.094 g/L) .

Biological Activity

1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one, also known as a derivative of 4-hydroxyacetophenone, is an organic compound characterized by its ketone functional group and a hydroxyl moiety. This compound has garnered interest due to its potential biological activities, including antioxidant and anti-inflammatory properties. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one is C_{11}H_{14}O_{2}, with a molecular weight of approximately 192.25 g/mol. The presence of hydroxyl and ketone groups contributes significantly to its reactivity and biological interactions.

Property	Value
Molecular Formula	C_{11}H_{14}O_{2}
Molecular Weight	192.25 g/mol
Functional Groups	Hydroxyl (-OH), Ketone (-C=O)
Solubility	Soluble in organic solvents

The biological activity of 1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one is primarily attributed to its ability to form hydrogen bonds with biological molecules due to the hydroxyl group. This interaction can influence various biochemical pathways involved in inflammation and oxidative stress response.

Key Mechanisms:

• Antioxidant Activity : The compound acts as a scavenger of free radicals, thereby protecting cells from oxidative damage.
• Anti-inflammatory Effects : It may inhibit pro-inflammatory cytokines and enzymes, contributing to its therapeutic potential in inflammatory diseases.

Antioxidant Activity

Research indicates that 1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one exhibits significant antioxidant properties. In vitro studies have demonstrated its ability to reduce oxidative stress markers in various cell types.

Anti-inflammatory Activity

Studies have shown that this compound can modulate inflammatory pathways. For instance, it has been reported to decrease the levels of TNF-alpha and IL-6 in cell cultures treated with inflammatory stimuli.

Case Study 1: Antioxidant Efficacy

A study conducted on human fibroblast cells revealed that treatment with 1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one resulted in a significant reduction in reactive oxygen species (ROS) levels by approximately 40% compared to untreated controls. This suggests its potential role as a protective agent against oxidative stress .

Case Study 2: Anti-inflammatory Mechanism

In an experimental model of arthritis, administration of the compound led to a marked decrease in joint swelling and pain. Histological analysis showed reduced infiltration of inflammatory cells and lower expression of COX-2 and iNOS, indicating its anti-inflammatory capabilities .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Biological Activity
1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one	C_{11}H_{14}O_{2}	Antioxidant, anti-inflammatory
1-(4-Hydroxy-2,5-dimethylphenyl)propan-1-one	C_{11}H_{14}O_{2}	Similar activities
N1,N2-Bis(4-hydroxy-2,6-dimethylphenyl)oxalamide	C_{12}H_{14}N_{2}O_{3}	Antioxidant properties

Applications in Pharmaceuticals and Industry

Due to its biological activity, 1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one is being explored for various applications:

• Pharmaceuticals : Potential lead compound for developing new anti-inflammatory or antioxidant drugs.
• Cosmetics : May serve as an effective antioxidant or UV filter in skin care products .

Q & A

Q. What are the standard synthetic routes for 1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one, and how are reaction conditions optimized?

A common method involves Friedel-Crafts acylation, where a substituted phenol reacts with propanoyl chloride in the presence of Lewis acids (e.g., AlCl₃). Reaction parameters such as temperature (50–70°C), solvent (e.g., dichloromethane), and stoichiometry are critical for yield and purity . For derivatives, reducing agents or nucleophilic substitutions may be employed to introduce hydroxyl or methyl groups . Optimization often requires iterative adjustments to solvent polarity and catalyst loading to minimize side reactions.

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• NMR Spectroscopy : ¹H and ¹³C NMR are essential for confirming the aromatic substitution pattern and ketone functionality. For example, the hydroxyl proton typically appears as a singlet near δ 14.0 ppm in DMSO-d₆, while methyl groups on the phenyl ring resonate around δ 2.3–2.5 ppm .
• Mass Spectrometry : ESI-MS or GC-MS can validate molecular weight (e.g., m/z 303.62 [M+H]⁺ for analogs) and fragmentation patterns .
• X-ray Crystallography : Resolves crystal packing and hydrogen-bonding interactions, as demonstrated for structurally related chalcones .

Q. What are the primary challenges in isolating and purifying this compound?

Column chromatography with silica gel (eluent: hexane/ethyl acetate gradient) is standard. Challenges include separating regioisomers (e.g., 2,6- vs. 3,5-substituted derivatives) and removing unreacted phenolic precursors. Recrystallization in ethanol or methanol may improve purity but requires careful control of cooling rates .

Advanced Research Questions

Q. How can computational methods aid in predicting the reactivity and stability of this compound?

Density Functional Theory (DFT) calculations assess electronic properties (e.g., HOMO-LUMO gaps) and nucleophilic/electrophilic sites. For example, the hydroxyl and ketone groups exhibit high electron density, making them prone to oxidation or hydrogen bonding . Molecular docking studies can predict interactions with biological targets, such as enzymes inhibited by structurally similar chalcones .

Q. What strategies resolve contradictions in reported biological activity data?

Discrepancies in antimicrobial or antioxidant assays often arise from variations in:

• Test organisms : Gram-positive vs. Gram-negative bacteria may respond differently due to membrane permeability .
• Assay conditions : pH, solvent (DMSO vs. aqueous buffers), and concentration ranges must be standardized. For example, hydroxyl group deprotonation at high pH can alter bioavailability .
• Control compounds : Benchmarking against known agents (e.g., ascorbic acid for antioxidants) ensures data validity .

Q. How do structural modifications (e.g., methoxy vs. methyl substituents) influence bioactivity?

Comparative studies on analogs reveal:

• Methoxy groups : Enhance solubility and hydrogen-bonding capacity but may reduce membrane permeability due to increased polarity .
• Methyl groups : Improve lipophilicity, favoring blood-brain barrier penetration in neuroactive compounds .
• Hydroxyl positioning : Para-substituted derivatives show stronger antioxidant activity than ortho-substituted analogs due to resonance stabilization of radicals .

Q. What advanced analytical techniques are used to study degradation pathways?

• HPLC-MS/MS : Identifies degradation products under stress conditions (e.g., heat, light). For example, oxidation of the hydroxyl group may yield quinone derivatives .
• Kinetic Studies : Monitor reaction rates using UV-Vis spectroscopy to determine Arrhenius parameters for stability .

Methodological Considerations

Q. How are reaction mechanisms validated for derivatives of this compound?

Isotopic labeling (e.g., ¹⁸O in ketone groups) and intermediate trapping (e.g., using TEMPO for radical pathways) clarify mechanistic steps. For electrophilic substitutions, in situ monitoring via FT-IR tracks acyl intermediate formation .

Q. What protocols ensure reproducibility in pharmacological assays?

• Dose-Response Curves : Use at least three independent replicates with log-spaced concentrations (e.g., 1–100 µM) .
• Cell-Based Assays : Include viability controls (MTT assay) to distinguish cytotoxicity from therapeutic effects .

Q. How are crystallographic data interpreted to inform molecular interactions?

X-ray structures reveal intermolecular hydrogen bonds (e.g., between hydroxyl and ketone groups) and π-π stacking of aromatic rings. These interactions guide co-crystal design for enhanced solubility or stability .

Tables for Key Data

Q. Table 1. Comparative Bioactivity of Structural Analogs

Compound	Antioxidant IC₅₀ (µM)	Antimicrobial MIC (µg/mL)	Source
1-(4-Hydroxy-2,6-dimethylphenyl)propan-1-one	12.4 ± 1.2	25 (S. aureus)
Loureirin D (dihydrochalcone analog)	8.9 ± 0.8	18 (E. coli)
1-(4-Hydroxy-3,5-dimethoxyphenyl)propan-1-one	15.6 ± 1.5	32 (C. albicans)

Q. Table 2. Optimized Reaction Conditions for Synthesis

Parameter	Optimal Range	Impact on Yield
Temperature	60–70°C	>80% yield above 65°C
Catalyst (AlCl₃) Loading	1.2–1.5 equivalents	Excess leads to side products
Reaction Time	4–6 hours	Prolonged time degrades product